Cas no 1782615-98-8 (tert-butyl N-(1-oxohexan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-oxohexan-3-yl)carbamate
• CAS No: 1782615-98-8
• CID: 4613818
• Update Time: 2025-05-28

tert-butyl N-(1-oxohexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-oxohexan-3-yl)carbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-oxohexan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-oxohexan-3-yl)carbamate (CAS No. 1782615-98-8): Properties, Applications, and Industry Insights

tert-butyl N-(1-oxohexan-3-yl)carbamate (CAS No. 1782615-98-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure, combining a tert-butyl group with a hexan-3-yl backbone, making it valuable for peptide synthesis and drug intermediate applications. Its CAS number ensures precise identification in global chemical databases, addressing the growing demand for traceability in high-purity chemicals.

In recent years, the compound has gained attention due to its role in green chemistry initiatives. Researchers highlight its potential as a low-toxicity reagent in catalytic reactions, aligning with the industry's shift toward sustainable synthesis methods. The tert-butyl protecting group in its structure offers exceptional stability during multi-step organic transformations, a feature frequently searched by chemists optimizing yield efficiency in complex syntheses.

The 1-oxohexan-3-yl moiety contributes to the compound's solubility profile, enabling applications in polar aprotic solvents—a key consideration for API formulation developers. Analytical studies using HPLC and NMR confirm its >98% purity, meeting stringent requirements for GMP-compliant production. This aligns with trending searches for QC-certified building blocks in medicinal chemistry.

From a commercial perspective, 1782615-98-8 has seen rising procurement inquiries from contract research organizations (CROs) specializing in small molecule drug discovery. Its compatibility with automated synthesis platforms makes it particularly relevant amid the pharmaceutical industry's push toward high-throughput screening technologies. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability—a detail often queried by laboratory managers.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis, with patent literature documenting its utility in producing optically active intermediates. The compound's ketone functionality allows diverse carbon-carbon bond formations, addressing frequent search terms related to stereoselective reactions. Regulatory databases confirm its non-hazardous status under standard handling conditions, facilitating global cross-border chemical logistics.

Technical bulletins emphasize optimal handling with nitrile gloves and ventilated enclosures, reflecting workplace safety trends. Its molecular weight of 215.3 g/mol and melting point range (48-52°C) are critical parameters for process chemists, as evidenced by search analytics showing high engagement with physicochemical property data. Recent publications describe innovative uses in bioconjugation chemistry, particularly for proteomics research applications.

Market analysts note increasing adoption in academic research institutions, driven by its versatility in constructing heterocyclic scaffolds—a hot topic in fragment-based drug design. The compound's MSDS profiles indicate excellent compatibility with common chromatography resins, important for purification workflow discussions. Its stable isotope-labeled variants are gaining traction in metabolomics studies, responding to the life science community's need for internal standards with precise mass spectrometry signatures.